2-[6,6-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-3-yl]acetic acid

• IUPAC Name: 2-[6,6-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-3-yl]acetic acid
• InChI: InChI=1S/C13H23NO5/c1-12(2,3)19-11(17)14-8-13(4,5)18-7-9(14)6-10(15)16/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key: DEUUVDYJDPFEHX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C(CO1)CC(=O)O)C(=O)OC(C)(C)C)C
• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol

Description

2-[6,6-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-3-yl]acetic acid, commonly known as DMOG, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a hypoxia-mimetic agent that can mimic the effects of hypoxia in cells, making it a valuable tool for studying the effects of low oxygen levels on cellular processes. In

Scientific Research Applications

• Designer Substrate in Heterocyclic Scaffold Syntheses :

  • The compound dimethyl [(2R,3R,5S)-5-phenylmorpholine-2,3-diyl]diacetate, a morpholine derivative, has been synthesized and utilized as a versatile "chemical multitalent" for transforming into valuable heterocyclic building blocks. These include various derivatives with potential applications in pharmaceuticals and material sciences (Pandey, Gaikwad, & Gadre, 2012).

• Structural Examination in Crystallography :

  • The molecular and crystal structure of a related compound, 2,3-dimethyl-5-(2′-methylprop-1′-enyl)-6-(morpholyl-4′-carbonyl)-cyclohex-3-en-1-carboxylic acid, has been studied. Such structural examinations are crucial in understanding the physical and chemical properties of new synthetic compounds, which can further guide their application in various scientific fields (Mironova et al., 2012).

• Antifungal Agent Development :

  • A study identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as potential antifungal agents against Candida and Aspergillus species. This highlights the compound's relevance in the development of new antifungal treatments (Bardiot et al., 2015).

• Electrochemical Fluorination in Organic Synthesis :

  • Research on the electrochemical fluorination of cis-2,6-dimethylmorpholino-group substituted carboxylic acids illustrates the compound's role in organic synthesis, particularly in the production of fluorinated organic compounds (Takashi et al., 1998).

• Peptidomimetic Chemistry :

  • Enantiopure Fmoc-protected morpholine-3-carboxylic acid, synthesized from dimethoxyacetaldehyde and serine methyl ester, demonstrates the compound's application in peptidomimetic chemistry. This is significant for the development of peptide-based therapeutics (Sladojevich, Trabocchi, & Guarna, 2007).